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Compound of Interest

Compound Name: N-Ethyltetrahydrofurfurylamine

CAS No.: 7179-86-4

Cat. No.: B1266527

Get Quote

This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and emergency procedures for N-
Ethyltetrahydrofurfurylamine. The information herein is synthesized from authoritative safety

data sheets and established laboratory safety protocols to ensure the highest standards of

safety and scientific integrity.

Section 1: Understanding the Hazard Profile
N-Ethyltetrahydrofurfurylamine is a flammable and corrosive liquid that demands rigorous

adherence to safety protocols.[1] Its vapors can form explosive mixtures with air, and it is

sensitive to both air and light.[2][3] Understanding the multifaceted nature of its hazards is the

foundational step in mitigating risk within a laboratory setting.

The primary hazards associated with N-Ethyltetrahydrofurfurylamine include:

Flammability: The substance is a highly flammable liquid and vapor.[2][3] It must be kept

away from heat, sparks, open flames, and other ignition sources.[1][2][3][4]

Corrosivity: It is corrosive and can cause severe skin and eye burns.[1]
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Toxicity: It is harmful if swallowed and may cause respiratory irritation.[2][3] Inhalation may

also lead to drowsiness or dizziness.[2][3]

Reactivity: The compound is known to be incompatible with strong oxidizing agents, acids,

acid anhydrides, and acid chlorides.[5] It may also form explosive peroxides, especially when

subjected to distillation or evaporation.[2][3]

A summary of the key physicochemical and hazard information is provided in the table below.

Property Value Source

Physical State Liquid [5]

Flash Point

Specific value not consistently

provided, but categorized as

highly flammable.

[2]

Boiling Point
Data not available in the

provided search results.

Solubility Water soluble. [1]

Hazards

Flammable, Corrosive, Harmful

if swallowed, May cause

respiratory irritation, Suspected

of causing cancer.

[1][2]

Section 2: Personal Protective Equipment (PPE) - The
First Line of Defense
The selection and proper use of Personal Protective Equipment (PPE) are critical to prevent

exposure to N-Ethyltetrahydrofurfurylamine. A risk assessment should always precede any

handling of this chemical to ensure the appropriate level of protection is chosen.[6][7]

Minimum PPE Requirements:

Eye and Face Protection: Chemical safety goggles are mandatory.[5] Where splashing is a

possibility, a full-face shield should be worn in conjunction with goggles.[3]
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Skin Protection: Wear a flame-retardant antistatic protective clothing.[2] A lab coat is a

minimum, but chemical-resistant coveralls may be necessary for larger quantities or higher-

risk procedures.

Hand Protection: Wear appropriate chemical-resistant gloves.[1][5] It is advisable to double-

glove for added protection.[8] Always inspect gloves for tears or punctures before use.

Respiratory Protection: All handling of N-Ethyltetrahydrofurfurylamine should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][4] If

engineering controls are insufficient, a NIOSH-approved respirator may be required.[9]

The following diagram illustrates the correct sequence for donning and doffing PPE to minimize

cross-contamination.

Donning PPE

Doffing PPE

1. Gown/Coveralls 2. Mask/Respirator 3. Goggles/Face Shield 4. Gloves (over cuffs)

1. Gloves 2. Gown/Coveralls 3. Goggles/Face Shield 4. Mask/Respirator 5. Wash Hands

Click to download full resolution via product page

Caption: Sequential process for donning and doffing Personal Protective Equipment.

Section 3: Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is paramount to preventing accidents and

ensuring the long-term stability of N-Ethyltetrahydrofurfurylamine.

Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[1][4]
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Use non-sparking tools and explosion-proof equipment.[1][2][3]

Ground and bond containers when transferring the material to prevent static discharge.[1][2]

[3]

Avoid breathing vapors or mist.[3][4]

Wash hands thoroughly after handling.[1][2][3]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2][3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4][5]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][2][3][4]

Store in a corrosives area.[1]

The chemical is air and light sensitive; store under an inert atmosphere if possible.[1][2][3]

Incompatible materials to avoid in storage include strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[5]

Section 4: Emergency Procedures - Spill, Exposure, and
Fire Response
A well-rehearsed emergency plan is crucial for mitigating the consequences of an incident

involving N-Ethyltetrahydrofurfurylamine.

In Case of a Spill:

Alert and Evacuate: Immediately alert others in the vicinity and evacuate the area if

necessary.[8][10]

Assess the Risk: Determine the size and nature of the spill. For large or unknown spills,

evacuate and call emergency services.[10][11]
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Control Ignition Sources: Remove all sources of ignition from the area.[1]

Contain the Spill: Use absorbent materials like sand, silica gel, or a universal binder to

contain the spill.[5] Start from the outside and work inwards to prevent spreading.[12]

Clean Up: Once absorbed, use non-sparking tools to collect the material into a suitable

container for disposal.[11][12]

Decontaminate: Clean the spill area with soap and water, and ensure adequate ventilation.

[8][11]

The following flowchart outlines the decision-making process for responding to a chemical spill.
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Caption: Decision-making flowchart for chemical spill response in a laboratory setting.
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Exposure Response:

Eyes: Immediately rinse with plenty of water for at least 15 minutes, including under the

eyelids.[1] Seek immediate medical attention.[1]

Skin: Take off immediately all contaminated clothing.[1][3] Rinse skin with water or shower

for at least 15 minutes.[1][3] Call a physician immediately.[1]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1][3] If

symptoms persist, call a poison center or doctor.[1]

Ingestion: Rinse mouth with water.[1][3] Do NOT induce vomiting.[1] Seek immediate

medical attention.[1][4]

Fire Response:

Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[1][3] Water mist

can be used to cool closed containers.[1]

Hazards: Containers may explode when heated.[1] Thermal decomposition can release

irritating gases and vapors.[1]

Section 5: Waste Disposal
All waste materials contaminated with N-Ethyltetrahydrofurfurylamine must be treated as

hazardous waste.

Collect waste in a clearly labeled, sealed, and puncture-proof container.[13]

Do not dispose of this chemical down the drain.[13][14]

Follow all local, state, and federal regulations for hazardous waste disposal.[14] Contact your

institution's Environmental Health and Safety (EHS) department for specific guidance.[12]
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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